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Compound of Interest

Compound Name: Potassium selenite

Cat. No.: B079016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling of

potassium selenite (K₂SeO₃) in a laboratory setting. It is intended to provide guidance to

personnel to minimize the risks associated with the use of this highly toxic compound.

Hazard Identification and Risk Assessment
Potassium selenite is a white, odorless, solid that is highly toxic if inhaled, ingested, or

absorbed through the skin.[1] It is classified as acutely toxic (oral and inhalation) and may

cause damage to organs, particularly the liver, through prolonged or repeated exposure.[2] It is

also very toxic to aquatic life with long-lasting effects.[2]

Primary Hazards:

Acute Toxicity: May be fatal if swallowed or inhaled.[1][3]

Target Organ Damage: May cause damage to the liver through prolonged or repeated

exposure.[2]

Skin and Eye Irritation: Can cause irritation upon contact.

Environmental Hazard: Very toxic to aquatic organisms.[2]
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Exposure Limits and Toxicity Data
The following table summarizes the key quantitative data related to potassium selenite's

toxicity and exposure limits.

Parameter Value Reference

Permissible Exposure Limit

(PEL)
0.2 mg/m³ (as Se) [3]

Immediately Dangerous to Life

or Health (IDLH)
1.0 mg/m³ (as Se) [3]

Threshold Limit Value (TLV) 0.2 mg/m³ (as Se) [3]

Oral LD50 (Sodium Selenite in

rats)
4.8-7.0 mg/kg [4]

Molecular Weight 167.08 g/mol [3]

Melting Point 875°C (decomposes) [5]

Solubility
Soluble in water and ethyl

alcohol.
[5]

Personal Protective Equipment (PPE)
Standard laboratory PPE must be worn at all times when handling potassium selenite.[6] This

includes:

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

are mandatory. A face shield may be required for operations with a higher risk of splashing.

[6]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[6] Always

inspect gloves for integrity before use and change them immediately if contaminated.[7]

Body Protection: A flame-resistant lab coat, fully buttoned, is required.[6] Full-length pants

and closed-toe shoes must be worn in the laboratory.[6]
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Respiratory Protection: All work with solid potassium selenite or concentrated solutions

must be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

[2][6] If work outside a fume hood is unavoidable, respiratory protection may be necessary

and requires prior assessment and fit-testing by Environmental Health & Safety (EH&S).[6]

Engineering Controls
Chemical Fume Hood: All procedures involving the weighing, handling of powder, or

preparation of solutions of potassium selenite must be performed in a properly functioning

and certified chemical fume hood.[2][6]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the laboratory.[7]

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where potassium selenite is handled.[2]

Storage:

Store in a cool, dry, well-ventilated area.[6]

Keep containers tightly closed and protected from moisture.[2]

Store locked up in a designated area for highly toxic materials.[2]

Store away from incompatible materials such as strong acids and oxidizing agents.[2][8]

Spill and Emergency Procedures
Small Spills (in a chemical fume hood):
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Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., sand or dry

earth) to avoid dust formation.[1]

Carefully sweep up the material and place it into a sealed, labeled container for hazardous

waste disposal.[2]

Decontaminate the area with a suitable cleaning agent.

Large Spills (outside a chemical fume hood):

Evacuate the area immediately.

Alert others and contact EH&S or the emergency response team.

Isolate the spill area.[1]

Personnel Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration (do not use mouth-to-mouth). Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Waste Disposal
All waste containing potassium selenite (e.g., contaminated labware, unused solutions, spill

cleanup materials) must be disposed of as hazardous waste.[2] Collect waste in a clearly
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labeled, sealed container. Follow all institutional and local regulations for hazardous waste

disposal.

Experimental Protocol: Preparation of a 10 mM
Potassium Selenite Stock Solution
This protocol outlines the steps for preparing a 10 mM aqueous stock solution of potassium
selenite.

Materials:

Potassium selenite (K₂SeO₃)

Deionized water

Calibrated analytical balance

Spatula

Weighing paper or boat

Volumetric flask (e.g., 100 mL)

Beaker

Magnetic stir bar and stir plate

Appropriate PPE (see section 3.0)

Procedure:

Preparation: Don all required PPE and perform all subsequent steps in a certified chemical

fume hood.

Calculation: Calculate the mass of potassium selenite required to make the desired volume

of a 10 mM solution. (For 100 mL of a 10 mM solution, you would need 0.16708 g of

K₂SeO₃).
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Weighing: Carefully weigh the calculated amount of potassium selenite powder onto

weighing paper or a weighing boat using a calibrated analytical balance.

Dissolving:

Transfer the weighed potassium selenite to a beaker containing a magnetic stir bar and

approximately half of the final desired volume of deionized water.

Place the beaker on a stir plate and stir until the solid is completely dissolved.

Final Volume Adjustment:

Carefully transfer the dissolved potassium selenite solution to a volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the compound is transferred.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Mixing and Storage:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Transfer the solution to a clearly labeled storage bottle. The label should include the

chemical name, concentration, date of preparation, and your initials.

Store the stock solution in a designated, secure location.
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Caption: Workflow for the safe handling of potassium selenite.
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Caption: Potential pathway of selenite-induced cellular toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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